Cas no 897462-92-9 (4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide)

4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide structure
897462-92-9 structure
Product Name:4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide
CAS No:897462-92-9
MF:C22H20N4O3S
MW:420.484203338623
CID:5480895
Update Time:2025-07-17

4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-[[2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetyl]amino]benzamide
    • 4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide
    • Inchi: 1S/C22H20N4O3S/c1-2-29-18-9-5-14(6-10-18)19-12-26-17(13-30-22(26)25-19)11-20(27)24-16-7-3-15(4-8-16)21(23)28/h3-10,12-13H,2,11H2,1H3,(H2,23,28)(H,24,27)
    • InChI Key: ZACXIYSSWRXOBE-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C1=CC=C(NC(CC2=CSC3=NC(C4=CC=C(OCC)C=C4)=CN32)=O)C=C1

4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide Pricemore >>

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Additional information on 4-{2-6-(4-ethoxyphenyl)imidazo2,1-b1,3thiazol-3-ylacetamido}benzamide

Comprehensive Overview of 4-{2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamido}benzamide (CAS No. 897462-92-9)

In the realm of pharmaceutical and biochemical research, 4-{2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamido}benzamide (CAS No. 897462-92-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring an imidazo[2,1-b][1,3]thiazole core and a benzamide moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacokinetic properties and its ability to interact with specific biological targets, making it a promising candidate for further investigation.

The compound's chemical structure is a key factor driving its relevance in modern research. The presence of the 4-ethoxyphenyl group and the imidazo[2,1-b][1,3]thiazole scaffold suggests potential bioactivity, which aligns with current trends in small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, compounds like 4-{2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamido}benzamide are gaining attention for their ability to modulate specific pathways with high precision.

One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic applications of imidazo[2,1-b][1,3]thiazole derivatives?" This reflects the growing curiosity about this class of compounds. Preliminary studies suggest that 897462-92-9 may exhibit activity in areas such as enzyme inhibition and receptor modulation, though further validation is required. Its structure-activity relationship (SAR) is also a hot topic, as researchers aim to optimize its efficacy and reduce off-target effects.

From a synthetic chemistry perspective, the preparation of 4-{2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamido}benzamide involves multi-step organic transformations, highlighting the importance of green chemistry principles in its production. With sustainability becoming a priority in drug development, scientists are exploring eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with broader industry efforts to adopt green solvents and catalytic methods.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a pressing need for novel therapeutic agents. While 897462-92-9 is still in the early stages of investigation, its structural features suggest it could interact with targets implicated in neuroprotection, making it a subject of ongoing studies.

In conclusion, 4-{2-6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamido}benzamide represents a fascinating example of how medicinal chemistry continues to evolve. Its unique properties and potential applications make it a compound worth watching in the coming years. As research progresses, we can expect more insights into its mechanisms and therapeutic possibilities, further solidifying its place in the landscape of modern drug discovery.

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